1-(3-chlorophenyl)-4-[3-(methoxymethyl)-1,2,4-thiadiazol-5-yl]piperazine

• IUPAC Name: 5-[4-(3-chlorophenyl)piperazin-1-yl]-3-(methoxymethyl)-1,2,4-thiadiazole
• InChI: InChI=1S/C14H17ClN4OS/c1-20-10-13-16-14(21-17-13)19-7-5-18(6-8-19)12-4-2-3-11(15)9-12/h2-4,9H,5-8,10H2,1H3
• InChI Key: WPQGKTHIDFSIRC-UHFFFAOYSA-N
• Canonical SMILES: COCC1=NSC(=N1)N2CCN(CC2)C3=CC(=CC=C3)Cl
• Molecular Formula: C14H17ClN4OS
• Molecular Weight: 324.8 g/mol

Description

This compound is a derivative of piperazine, which is a cyclic organic compound that consists of a six-membered ring containing two nitrogen atoms at opposite positions in the ring. Piperazine derivatives have been widely studied due to their diverse biological activities.

Molecular Structure Analysis

The molecular structure of this compound would be expected to include a piperazine ring, a thiadiazole ring, and a chlorophenyl group. The exact structure would depend on the positions of these groups in the molecule.

Chemical Reactions Analysis

Piperazine derivatives can undergo a variety of chemical reactions, including electrophilic substitution, nucleophilic substitution, and oxidation. The specific reactions that this compound might undergo would depend on its exact structure.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its molecular structure. For example, the presence of the piperazine ring might confer basicity, while the chlorophenyl group might increase the compound’s lipophilicity.

Mechanism of Action

The mechanism of action of a compound depends on its biological target. Many piperazine derivatives are known to interact with various receptors in the body, including serotonin and dopamine receptors.

Safety and Hazards

The safety and hazards associated with a compound depend on its specific properties. Piperazine and its derivatives can be toxic if swallowed and may cause skin and eye irritation.